Cas no 1804860-90-9 (Ethyl 3-(difluoromethyl)-2-hydroxy-6-methylpyridine-4-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-2-hydroxy-6-methylpyridine-4-acetate
• CAS No: 1804860-90-9
• MF: C₁₁H₁₃F₂NO₃
• MW: 245.222630262375
• CID: 4889067
• Update Time: 2025-05-25

Ethyl 3-(difluoromethyl)-2-hydroxy-6-methylpyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-hydroxy-6-methylpyridine-4-acetate

• Inchi： 1S/C11H13F2NO3/c1-3-17-8(15)5-7-4-6(2)14-11(16)9(7)10(12)13/h4,10H,3,5H2,1-2H3,(H,14,16)
• InChI Key： AKSFKFOLXONOOA-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(C)=CC=1CC(=O)OCC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 400
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 3-(difluoromethyl)-2-hydroxy-6-methylpyridine-4-acetate

Comprehensive Overview of Ethyl 3-(difluoromethyl)-2-hydroxy-6-methylpyridine-4-acetate (CAS No. 1804860-90-9)

Ethyl 3-(difluoromethyl)-2-hydroxy-6-methylpyridine-4-acetate (CAS No. 1804860-90-9) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its difluoromethyl and hydroxy functional groups, has garnered attention due to its unique structural properties and potential biological activities. Researchers are increasingly exploring its role in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

The pyridine core of this compound is a versatile scaffold in medicinal chemistry, often employed to enhance metabolic stability and bioavailability. The presence of the ethyl acetate moiety further improves its solubility, making it a valuable intermediate in synthetic pathways. Recent studies highlight its utility in designing novel heterocyclic compounds, a trending topic in organic chemistry forums and AI-driven research platforms.

In agrochemical applications, Ethyl 3-(difluoromethyl)-2-hydroxy-6-methylpyridine-4-acetate is investigated for its potential as a precursor to crop protection agents. The difluoromethyl group is known to confer resistance to enzymatic degradation, a property highly sought after in modern pesticide development. This aligns with the growing demand for sustainable and efficient agrochemicals, a hot topic in environmental science and precision agriculture.

From a synthetic perspective, the compound’s hydroxy and methyl substituents offer multiple sites for functionalization, enabling diverse derivatization strategies. This flexibility is crucial for high-throughput screening and combinatorial chemistry, areas frequently searched by researchers on platforms like SciFinder and Reaxys. Its CAS No. 1804860-90-9 serves as a unique identifier, ensuring accurate retrieval in chemical databases.

Analytical characterization of Ethyl 3-(difluoromethyl)-2-hydroxy-6-methylpyridine-4-acetate typically involves techniques such as NMR, HPLC, and mass spectrometry. These methods confirm its purity and structural integrity, critical for reproducibility in academic and industrial settings. Discussions on analytical validation protocols for such compounds are prevalent in Q&A forums like ResearchGate, reflecting user interest in quality control.

In conclusion, Ethyl 3-(difluoromethyl)-2-hydroxy-6-methylpyridine-4-acetate (CAS No. 1804860-90-9) represents a promising candidate for multidisciplinary research. Its applications span pharmaceuticals, agrochemicals, and material science, addressing contemporary challenges in drug design and sustainable agriculture. As AI-assisted molecular modeling gains traction, this compound’s relevance is expected to grow, making it a subject of ongoing exploration.